Cas no 1394838-83-5 (methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate)
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate
- AKOS015851537
- SCHEMBL320857
- F1911-4205
- 1394838-83-5
- EN300-1454058
-
- Inchi: 1S/C12H14BrNO2/c1-16-12(15)11-7-14-6-10(11)8-3-2-4-9(13)5-8/h2-5,10-11,14H,6-7H2,1H3
- InChI Key: ZMYRJTJFKAEHHZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1CNCC1C(=O)OC
Computed Properties
- Exact Mass: 283.02079g/mol
- Monoisotopic Mass: 283.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 38.3Ų
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1454058-0.05g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 0.05g |
$864.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-0.1g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 0.1g |
$904.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-0.25g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 0.25g |
$946.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-0.5g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 0.5g |
$987.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-1.0g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 1.0g |
$1029.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-2.5g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 2.5g |
$2014.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-5.0g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 5.0g |
$2981.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-10.0g |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 10.0g |
$4421.0 | 2023-07-08 | ||
| Enamine | EN300-1454058-50mg |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 50mg |
$587.0 | 2023-09-29 | ||
| Enamine | EN300-1454058-100mg |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate |
1394838-83-5 | 100mg |
$615.0 | 2023-09-29 |
methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate
Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 1394838-83-5): A Comprehensive Overview
Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate, identified by its CAS number 1394838-83-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-bromophenyl substituent and a carboxylate group, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and drug development.
The synthesis of Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the 3-bromophenyl moiety into the pyrrolidine core enhances the molecule's affinity for biological targets, making it a promising candidate for exploring new pharmacological pathways. Researchers have leveraged this compound in various synthetic strategies to develop novel analogs with enhanced efficacy and reduced side effects.
In recent years, the interest in Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate has been fueled by its potential role in addressing neurological and cardiovascular disorders. The pyrrolidine ring is known to interact with specific enzymes and receptors in the body, which has led to its exploration as a component in drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and hypertension. The bromine atom in the 3-bromophenyl group further facilitates functionalization, allowing for the creation of more complex derivatives that can be fine-tuned for specific therapeutic outcomes.
One of the most compelling aspects of Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate is its versatility in medicinal chemistry. The carboxylate group at the 3-position of the pyrrolidine ring provides a handle for further chemical modifications, enabling researchers to explore a wide range of pharmacological profiles. This flexibility has been exploited in several high-profile studies where Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate served as a key intermediate in the synthesis of novel drug candidates. These studies highlight its importance as a building block in the development of next-generation therapeutics.
The compound's interaction with biological systems has been extensively studied using both computational and experimental approaches. Molecular modeling techniques have been employed to predict how Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate might bind to target proteins, providing insights into its potential mechanism of action. Additionally, in vitro assays have been conducted to evaluate its activity against various biological markers associated with neurological and cardiovascular diseases. These studies have provided valuable data that inform the design of more effective drug molecules.
The pharmaceutical industry has taken notice of Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate due to its promising preclinical results. Several companies are currently engaged in developing derivatives based on this compound with the aim of bringing new treatments to market. The ease with which this molecule can be modified makes it an attractive option for drug discovery programs focused on addressing unmet medical needs. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.
The future prospects for Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate are bright, with ongoing studies exploring its potential in areas such as anti-inflammatory therapy and metabolic disorders. The ability to fine-tune its structure allows researchers to tailor its properties for specific therapeutic targets, making it a versatile tool in drug development. As our understanding of biological systems evolves, it is expected that Methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate will continue to play a crucial role in advancing pharmaceutical innovation.
1394838-83-5 (methyl 4-(3-bromophenyl)pyrrolidine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)